2-(aminomethyl)-6-fluoroaniline
Overview
Description
Aminomethyl groups are monovalent functional groups with the formula −CH2−NH2. They can be described as a methyl group substituted by an amino group . The compound “2-(aminomethyl)-6-fluoroaniline” would likely contain this functional group attached to an aniline (phenylamine) structure with a fluorine atom at the 6th position.
Molecular Structure Analysis
The molecular structure of “this compound” would likely be similar to that of 2-(aminomethyl)aniline, which has a molecular formula of C7H10N2 .Chemical Reactions Analysis
Again, while specific reactions involving “this compound” are not available, aminomethyl groups are known to participate in various reactions. For instance, aminomethyl propanol is a precursor to oxazolines via its reaction with acyl chlorides .Scientific Research Applications
2-(aminomethyl)-6-fluoroaniline has a wide range of applications in scientific research. It is used as a reagent in the synthesis of various drugs and agrochemicals, as a catalyst in organic synthesis, and as a fluorescent labeling agent. It is also used in the synthesis of fluoroalkenes and fluoroalkynes, which are important building blocks in organic synthesis. Furthermore, this compound has been used as a reagent in the synthesis of various heterocyclic compounds, such as imidazoles and pyrazoles.
Mechanism of Action
2-(aminomethyl)-6-fluoroaniline is an organic compound composed of an aniline group, a methyl group and a fluorine atom. The aniline group is a basic group and can act as a nucleophile in organic synthesis. The methyl group is an alkyl group and can act as an electrophile in organic synthesis. The fluorine atom is a strong electron-withdrawing group and can act as an electron-withdrawing group in organic synthesis.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters. In vivo studies have shown that this compound can reduce blood pressure by inhibiting the enzyme angiotensin-converting enzyme. In addition, this compound has been shown to have anti-inflammatory and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
The use of 2-(aminomethyl)-6-fluoroaniline in laboratory experiments has several advantages. It is a relatively inexpensive reagent, and it is easy to obtain. Furthermore, it is relatively stable and can be stored for a long period of time. However, there are some limitations to the use of this compound in laboratory experiments. It is a hazardous material and should be handled with care. In addition, it is not soluble in water, so it must be dissolved in an organic solvent.
Future Directions
In the future, 2-(aminomethyl)-6-fluoroaniline may be used in the synthesis of more complex compounds, such as peptides and proteins. It may also be used in the synthesis of bioactive compounds, such as antibiotics and antivirals. Furthermore, this compound may be used as a fluorescent labeling agent in biophysical studies. Finally, this compound may be used in the synthesis of polymers and other materials with biomedical applications.
Synthesis Methods
2-(aminomethyl)-6-fluoroaniline can be synthesized in several ways, including the reaction of aniline with a methyl iodide and a fluorinating agent, the reaction of aniline with a fluorosulfonyl chloride, and the reaction of aniline with a fluorinating reagent. The most common method for the synthesis of this compound is the reaction of aniline with a fluorinating reagent, such as antimony pentafluoride or boron trifluoride, in the presence of a Lewis acid catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(aminomethyl)-6-fluoroaniline involves the reaction of 2,6-difluoroaniline with formaldehyde and ammonium chloride in the presence of a catalyst to form the target compound.", "Starting Materials": [ "2,6-difluoroaniline", "Formaldehyde", "Ammonium chloride", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 2,6-difluoroaniline in a suitable solvent.", "Step 2: Add formaldehyde and ammonium chloride to the reaction mixture.", "Step 3: Add a catalyst to the reaction mixture and stir the mixture at a suitable temperature for a suitable time.", "Step 4: Isolate the product by filtration or extraction and purify it by recrystallization or chromatography." ] } | |
CAS RN |
1314932-58-5 |
Molecular Formula |
C7H9FN2 |
Molecular Weight |
140.2 |
Purity |
85 |
Origin of Product |
United States |
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